Cas no 733762-45-3 (11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile)
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(chloromethyl)-1-oxo-1H-pyrido[2,1-b][1,3]benzothiazole-4-carbonitrile
- 11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile
- 11-(Chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile
- Enamine_005629
- EN300-08488
- 733762-45-3
- AKOS000116793
- SR-01000043381
- SR-01000043381-1
- 3-(chloromethyl)-1-oxopyrido[2,1-b][1,3]benzothiazole-4-carbonitrile
- HMS1409P19
- Z56915931
-
- Inchi: 1S/C13H7ClN2OS/c14-6-8-5-12(17)16-10-3-1-2-4-11(10)18-13(16)9(8)7-15/h1-5H,6H2
- InChI Key: ZPYMNHJBSNHRRL-UHFFFAOYSA-N
- SMILES: ClCC1=CC(N2C(=C1C#N)SC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 273.9967617Da
- Monoisotopic Mass: 273.9967617Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 69.4Ų
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-08488-0.05g |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95.0% | 0.05g |
$88.0 | 2025-02-21 | |
| Enamine | EN300-08488-0.1g |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95.0% | 0.1g |
$132.0 | 2025-02-21 | |
| Enamine | EN300-08488-0.25g |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95.0% | 0.25g |
$188.0 | 2025-02-21 | |
| Enamine | EN300-08488-0.5g |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95.0% | 0.5g |
$353.0 | 2025-02-21 | |
| Enamine | EN300-08488-1.0g |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95.0% | 1.0g |
$470.0 | 2025-02-21 | |
| Enamine | EN300-08488-2.5g |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95.0% | 2.5g |
$923.0 | 2025-02-21 | |
| Enamine | EN300-08488-5.0g |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95.0% | 5.0g |
$1364.0 | 2025-02-21 | |
| Enamine | EN300-08488-10.0g |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95.0% | 10.0g |
$2024.0 | 2025-02-21 | |
| 1PlusChem | 1P019JKH-50mg |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95% | 50mg |
$166.00 | 2024-04-21 | |
| 1PlusChem | 1P019JKH-100mg |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile |
733762-45-3 | 95% | 100mg |
$219.00 | 2024-04-21 |
11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile
Comprehensive Analysis of 11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0²,⁷]trideca-2,4,6,9,11-pentaene-10-carbonitrile (CAS No. 733762-45-3)
The compound 11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0²,⁷]trideca-2,4,6,9,11-pentaene-10-carbonitrile (CAS No. 733762-45-3) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique tricyclic framework, featuring a thia-aza core and a carbonitrile functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and organic electronics, aligning with current trends in precision medicine and sustainable materials.
One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both chloromethyl and carbonitrile groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies highlight its role in catalyzed cross-coupling reactions, a hot topic in green chemistry. This aligns with the growing demand for eco-friendly synthesis methods, as industries seek to reduce hazardous waste and energy consumption.
From a pharmacological perspective, the tricyclic structure of this compound shares similarities with known kinase inhibitors and antimicrobial agents. Its 13-oxo moiety is particularly noteworthy, as carbonyl groups often enhance binding affinity to biological targets. Researchers are exploring its potential in targeted cancer therapies, a field dominating biomedical search queries. However, rigorous ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies are essential to evaluate its viability, a common concern among drug development professionals.
In material science, the compound’s conjugated π-system and electron-withdrawing nitrile group make it a candidate for organic semiconductors. With the rise of flexible electronics and OLED technologies, such molecules are increasingly sought after. Computational studies suggest its charge transport properties could rival those of state-of-the-art materials, addressing frequent queries about next-generation optoelectronic materials.
Handling and storage of CAS No. 733762-45-3 require attention to its hydrolytic sensitivity due to the chloromethyl group. Best practices include inert atmospheres and anhydrous conditions, topics frequently discussed in chemical safety forums. Analytical techniques like HPLC and NMR are critical for purity assessment, reflecting the emphasis on quality control in regulatory submissions.
In summary, 11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo[7.4.0.0²,⁷]trideca-2,4,6,9,11-pentaene-10-carbonitrile represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its multifaceted applications resonate with trending searches on AI-driven drug design and sustainable nanotechnology, positioning it as a compound of enduring scientific interest.
733762-45-3 (11-(chloromethyl)-13-oxo-8-thia-1-azatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)